Cas no 919891-45-5 ([(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate)
[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- starbld0004712
- AKOS001288779
- [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate
- Z18799174
- 2-((1-Cyanocyclohexyl)(methyl)amino)-2-oxoethyl 2-(furan-2-yl)quinoline-4-carboxylate
- EN300-26681528
- 919891-45-5
- [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate
-
- Inchi: 1S/C24H23N3O4/c1-27(24(16-25)11-5-2-6-12-24)22(28)15-31-23(29)18-14-20(21-10-7-13-30-21)26-19-9-4-3-8-17(18)19/h3-4,7-10,13-14H,2,5-6,11-12,15H2,1H3
- InChI Key: MHWVAMAQTXEFCH-UHFFFAOYSA-N
- SMILES: O=C(COC(C1C=C(C2=CC=CO2)N=C2C=CC=CC=12)=O)N(C)C1(C#N)CCCCC1
Computed Properties
- Exact Mass: 417.16885622g/mol
- Monoisotopic Mass: 417.16885622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 711
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 96.4Ų
[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26681528-0.05g |
[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate |
919891-45-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate
Introduction to [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate (CAS No. 919891-45-5)
[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 919891-45-5, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.
The molecular structure of this compound incorporates several key functional groups, including a cyano-substituted cyclohexyl moiety, a methyl carbamoyl group, and a furan-2-yl substituent attached to a quinoline core. The presence of these diverse structural elements suggests that this compound may possess multiple points of interaction with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. The quinoline core is particularly noteworthy, as it is a well-known scaffold in many bioactive compounds, including antimalarial and anticancer agents. The integration of the furan-2-yl group into this framework may enhance the compound's solubility and bioavailability, which are critical factors in drug design.
The (1-cyanocyclohexyl)(methyl)carbamoyl moiety adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties. This group has been studied for its ability to modulate enzyme activity and receptor binding, making it an attractive feature for drug development. Researchers have been particularly interested in how the cyano group within this moiety affects the overall reactivity and stability of the compound.
In the context of current research, there is growing evidence that hybrid molecules, which combine multiple pharmacophoric units, can exhibit enhanced biological activity compared to single-target agents. The combination of a quinoline scaffold, a furan substituent, and a cyano-cyclohexyl carbamoyl group in [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate positions it as a promising candidate for further investigation in various therapeutic areas.
One of the most exciting aspects of this compound is its potential application in the treatment of infectious diseases. Quinoline derivatives have a long history of use in antimalarial therapies, and recent studies have expanded their applications to other infectious diseases, including bacterial infections and viral illnesses. The addition of the furan-2-yl group may enhance the compound's ability to interact with viral proteases or other essential enzymes in pathogens, providing a new avenue for therapeutic intervention.
Additionally, the structural features of this compound suggest that it may have applications in oncology. The quinoline core has been shown to inhibit kinases and other enzymes involved in cancer cell proliferation. The presence of multiple functional groups allows for fine-tuning of the molecule's properties, enabling researchers to optimize its binding affinity and selectivity for specific cancer-related targets.
The synthesis of [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision. Techniques such as multi-step organic synthesis, coupled with modern purification methods, have enabled chemists to produce high-quality samples for biological testing.
In conclusion, [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate (CAS No. 919891-45-5) is a structurally complex and potentially bioactive compound that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at treating infectious diseases and cancer. As research continues to uncover new applications for this class of molecules, it is likely that compounds like this will play an increasingly important role in the development of next-generation therapeutics.
919891-45-5 ([(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)